Cas no 476637-07-7 (3-(Tert-Butyl)-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(Tert-Butyl)-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine
• CAS No: 476637-07-7
• MF: C₁₄H₁₆F₃N₃
• MW: 283.292153358459
• MDL: MFCD12667151
• CID: 2645590
• PubChem ID: 43381305
• Update Time: 2025-04-21

3-(Tert-Butyl)-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine
• 5-Amino-3-(tert-butyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole
• 3-tert-butyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine
• 3-Tert-butyl-1-[3-(trifluoromethyl)phenyl]-1h-pyrazol-5-amine
• SY263188
• 5-tert-butyl-2-[3-(trifluoromethyl)phenyl]pyrazol-3-amine
• DTXSID101154744
• 3-(1,1-Dimethylethyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• F50918
• 476637-07-7
• SCHEMBL1012996
• DS-001165
• MFCD12667151
• 3-(Tert-Butyl)-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine

• MDL： MFCD12667151
• Inchi： 1S/C14H16F3N3/c1-13(2,3)11-8-12(18)20(19-11)10-6-4-5-9(7-10)14(15,16)17/h4-8H,18H2,1-3H3
• InChI Key： AAQJALGHYUKGPZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N)(F)F

Computed Properties

• Exact Mass: 283.12963201 g/mol
• Monoisotopic Mass: 283.12963201 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.8
• Molecular Weight: 283.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles